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Compound of Interest

Compound Name: 18:1 Biotinyl PE

Cat. No.: B6595663

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylethanolamine (PE) is a key phospholipid component of cell membranes, playing a
crucial role in various cellular processes, including membrane fusion, cell division, and as a
precursor for other lipids. The quantification of specific PE species, such as 18:1 PE (1,2-
dioleoyl-sn-glycero-3-phosphoethanolamine), is of significant interest in biomedical research to
understand its role in health and disease. This application note describes a sensitive and
specific competitive enzyme-linked immunosorbent assay (ELISA) for the quantification of 18:1
PE in biological samples. The assay utilizes 18:1 Biotinyl PE as a tracer, which competes with
the 18:1 PE in the sample for binding to a limited amount of anti-PE antibody coated on a
microplate. The subsequent detection with streptavidin-horseradish peroxidase (HRP) provides
a colorimetric signal that is inversely proportional to the amount of 18:1 PE in the sample.

Assay Principle

The competitive ELISA for 18:1 PE is based on the competition between the free 18:1 PE in the
sample and a fixed amount of biotin-labeled 18:1 PE (18:1 Biotinyl PE) for binding to a limited
number of binding sites of an anti-PE antibody immobilized on a 96-well microplate.[1][2][3]
After an incubation period, the unbound components are washed away. The amount of
biotinylated 18:1 PE bound to the antibody is then detected by the addition of streptavidin-HRP,
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which binds to the biotin moiety.[4] Following another wash step, a substrate solution (TMB) is
added, which is converted by the HRP enzyme into a colored product. The reaction is stopped,
and the absorbance is measured at 450 nm. The intensity of the color is inversely proportional
to the concentration of 18:1 PE in the sample. A standard curve is generated using known

concentrations of 18:1 PE, from which the concentration of 18:1 PE in the unknown samples
can be determined.

Materials and Reagents
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Reagent

Supplier

Catalog Number

18:1 Biotinyl PE (1,2-dioleoyl-

sn-glycero-3-

) Avanti Polar Lipids 870282
phosphoethanolamine-N-
(biotinyl))
18:1 PE (1,2-dioleoyl-sn-
glycero-3- Avanti Polar Lipids 850725
phosphoethanolamine)
Anti-PE Monoclonal Antibody (Example) Abcam abXXXXX
Goat Anti-Mouse 1gG (H+L) (Example) Thermo Fisher 31160
Pre-adsorbed Scientific
o (Example) Thermo Fisher
Streptavidin-HRP S 21130
Scientific
96-well ELISA plates, high- )
o (Example) Corning 3590
binding
] (Example) Thermo Fisher
TMB Substrate Solution o 34021
Scientific
] (Example) Thermo Fisher
Stop Solution (e.g., 1N H2S0a4) S N600
Scientific
Phosphate-Buffered Saline )
(Example) Gibco 10010023
(PBS),pH 7.4
Tween-20 (Example) Sigma-Aldrich P9416
Bovine Serum Albumin (BSA), ] ]
) (Example) Sigma-Aldrich A7030
fatty acid-free
Chloroform (Example) Sigma-Aldrich C2432
Ethanol, 200 proof (Example) Sigma-Aldrich E7023

Experimental Protocols
A. Preparation of Reagents
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o Coating Buffer (1X PBS, pH 7.4): Prepare 1X PBS from a 10X stock solution with sterile,
deionized water.

o Wash Buffer (PBST): 1X PBS containing 0.05% Tween-20.
» Blocking Buffer: 1% BSA (fatty acid-free) in 1X PBS.
o Assay Buffer: 0.1% BSA (fatty acid-free) in 1X PBS.

e 18:1 PE Standard Stock Solution (1 mg/mL): Dissolve 1 mg of 18:1 PE in 1 mL of chloroform.
Store at -20°C.

» 18:1 Biotinyl PE Working Solution: The optimal concentration should be determined
empirically, but a starting concentration of 1 pg/mL in Assay Buffer is recommended.[5][6]

e Anti-PE Antibody Working Solution: Dilute the anti-PE antibody in Coating Buffer to a final
concentration of 2 pg/mL. The optimal concentration should be determined by titration.

o Streptavidin-HRP Working Solution: Dilute Streptavidin-HRP in Assay Buffer according to the
manufacturer's instructions.

B. Sample Preparation

e Serum and Plasma: Collect blood and process to obtain serum or plasma.[4][7] Lipids should
be extracted using a suitable organic solvent method, such as the Folch or Bligh-Dyer
method. The extracted lipid phase should be dried down under nitrogen and reconstituted in
a solvent compatible with the assay, such as ethanol, and then diluted in Assay Buffer.

o Cell and Tissue Lysates: Homogenize cells or tissues and extract total lipids. The lipid extract
should be dried and reconstituted as described for serum and plasma.

C. Assay Procedure

e Antibody Coating: Add 100 pL of the anti-PE antibody working solution to each well of a 96-
well microplate. Incubate overnight at 4°C.

e Washing: Discard the coating solution and wash the plate three times with 200 pL of Wash
Buffer per well.
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Blocking: Add 200 pL of Blocking Buffer to each well and incubate for 2 hours at room
temperature.

Washing: Discard the blocking solution and wash the plate three times with 200 pL of Wash
Buffer per well.

Competition Reaction:

o Prepare a serial dilution of the 18:1 PE standard in Assay Buffer. A typical concentration
range would be from 0.1 to 1000 ng/mL.

o Add 50 pL of the 18:1 PE standards or prepared samples to the appropriate wells.

o Immediately add 50 pL of the 18:1 Biotinyl PE working solution to all wells (except for the
blank).

o Incubate for 2 hours at room temperature with gentle shaking.

Washing: Discard the solution and wash the plate five times with 200 pL of Wash Buffer per
well.

Streptavidin-HRP Incubation: Add 100 pL of the diluted Streptavidin-HRP conjugate to each
well. Incubate for 1 hour at room temperature.

Washing: Discard the solution and wash the plate five times with 200 pL of Wash Buffer per
well.

Substrate Development: Add 100 uL of TMB Substrate Solution to each well. Incubate in the
dark at room temperature for 15-30 minutes, or until a clear blue color develops in the zero
standard wells.

Stopping the Reaction: Add 50 L of Stop Solution to each well. The color will change from
blue to yellow.

Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate
reader within 15 minutes of adding the Stop Solution.
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Data Presentation

The concentration of 18:1 PE in the samples is determined by constructing a standard curve.
The average absorbance of the blank wells is subtracted from the average absorbance of all
other wells. The percent binding (%B/Bo) is calculated for each standard and sample using the
following formula:

%B/Bo = [(Absorbance of standard or sample - Absorbance of blank) / (Absorbance of zero
standard - Absorbance of blank)] x 100

A standard curve is then plotted with the %B/Bo on the y-axis and the corresponding
concentration of the 18:1 PE standard on the x-axis (log scale). The concentration of 18:1 PE in
the unknown samples can be interpolated from this curve.

Example Standard Curve Data

Absorbance (450 Corrected

18:1 PE (ng/mL) % BIBo
nm) Absorbance

0 (Bo) 1.850 1.800 100.0

0.1 1.750 1.700 94.4

1 1.500 1.450 80.6

10 0.900 0.850 47.2

100 0.350 0.300 16.7

1000 0.100 0.050 2.8

Blank 0.050

Assay Performance Characteristics
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Parameter Value

Detection Range 1-100 ng/mL

Sensitivity (LOD) ~0.5 ng/mL

ICso ~12 ng/mL

Intra-assay CV% <10%

Inter-assay CV% <15%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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